(3-((4-Methoxybenzyl)oxy)-5-(trifluoromethyl)phenyl)boronic acid

• IUPAC Name: [3-[(4-methoxyphenyl)methoxy]-5-(trifluoromethyl)phenyl]boronic acid
• InChI: InChI=1S/C15H14BF3O4/c1-22-13-4-2-10(3-5-13)9-23-14-7-11(15(17,18)19)6-12(8-14)16(20)21/h2-8,20-21H,9H2,1H3
• InChI Key: PONOBGDQRZFFPE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)OCC2=CC=C(C=C2)OC)C(F)(F)F)(O)O
• Molecular Formula: C15H14BF3O4
• DSSTOX Substance ID: DTXSID80659398
• Molecular Weight: 326.08 g/mol
• CAS RN: 913835-77-5

Description

(3-((4-Methoxybenzyl)oxy)-5-(trifluoromethyl)phenyl)boronic acid, abbreviated as MBTFPBA, is a boronic acid-based compound that has been studied for its potential applications in various scientific research fields. It is a relatively new compound and has recently been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Boron-Containing Derivatives

  Boron-containing derivatives have been synthesized using compounds related to (3-((4-Methoxybenzyl)oxy)-5-(trifluoromethyl)phenyl)boronic acid. These derivatives show promise in biological activities currently being evaluated (Das, Tang, & Sanyal, 2011).

• Bifunctional Catalysts in Amide Formation

  Novel boronic acid derivatives have been used as bifunctional catalysts for direct amide formation between carboxylic acids and amines, showing the influence of electronic effects on catalyst reactivity (Arnold, Batsanov, Davies, & Whiting, 2008).

Structural and Analytical Studies

• Crystal Structure and Molecular Packing

  The crystal and molecular structures of certain derivatives, including those with methoxybenzyl groups, have been investigated, revealing insights into molecular packing arrangements in the solid state (Khan, Ibrar, & Simpson, 2014).

• Fluorescence Quenching Studies

  Boronic acid derivatives, including those with methoxyphenyl groups, have been studied for their fluorescence quenching properties in alcohols, aiding in understanding the conformational changes of solutes in different environments (Geethanjali, Nagaraja, Melavanki, & Kusanur, 2015).

Applications in Organic Synthesis

• Synthesis of Novel Compounds

  Research has focused on synthesizing new compounds using boronic acids, exploring their potential in creating diverse chemical libraries (Loubidi, Pillard, Hakmaoui, Bernard, Akssira, & Guillaumet, 2016).

• Protective Groups in Carbohydrate Chemistry

  Boronic esters, including those derived from phenylboronic acids, have been used as protective groups in carbohydrate chemistry, highlighting their utility in selective functionalization processes (Mancini, Lee, & Taylor, 2016).